3-Bromo-2-methylimidazo[1,2-a]pyrazine

• IUPAC Name: 3-bromo-2-methylimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H6BrN3/c1-5-7(8)11-3-2-9-4-6(11)10-5/h2-4H,1H3
• InChI Key: WHWNMAGVIRSFAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CN=CC2=N1)Br
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol
• CAS No.: 1609581-45-4

Description

3-Bromo-2-methylimidazo[1,2-a]pyrazine is a chemical compound with the CAS Number: 1609581-45-4. It has a molecular weight of 212.05.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6BrN3/c1-5-7(8)11-3-2-9-4-6(11)10-5/h2-4H,1H3.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 212.05. The compound should be stored at a temperature between 2 and 8 degrees Celsius.

Scientific Research Applications

1. Synthesis and Pharmaceutical Properties

3-Bromo-2-methylimidazo[1,2-a]pyrazine is involved in the synthesis of various pharmaceutical compounds. For example, a study by Abignente et al. (1992) explored its role in creating anti-inflammatory agents. They synthesized ethyl 2-methylimidazo[1,2-a]pyrazine-3-acetates, which demonstrated significant in vivo anti-inflammatory activity (Abignente et al., 1992).

2. Industrial Applications in Drug Development

Baenziger et al. (2017) described the efficient preparation of 3-Aminoimidazo[1,2-a]pyrazines using a Groebke–Blackburn–Bienaymé cyclisation. This process is vital for the large-scale production of drugs containing the imidazo[1,2-a]pyrazine scaffold (Baenziger, Durantie, & Mathes, 2017).

3. Role in Antimicrobial and Antiproliferative Agents

Jyothi and Madhavi (2019) conducted research on the antimicrobial activity of N-arylimidazo[1,2-a]pyrazine-2-carboxamides. Their study synthesized novel compounds demonstrating promising antimicrobial properties (Jyothi & Madhavi, 2019). Additionally, Gomha et al. (2015) explored the use of imidazo[1,2-a]pyrazine derivatives in synthesizing potential antiproliferative agents targeting cancer cells (Gomha, Zaki, & Abdelhamid, 2015).

4. Chemiluminescent Properties for Scientific Applications

Studies have also explored the chemiluminescent properties of imidazo[1,2-a]pyrazine derivatives. Adamczyk et al. (2003) synthesized a series of derivatives to study their 'pseudo-flash' chemiluminescence, demonstrating potential applications in biochemical assays (Adamczyk, Akireddy, Johnson, Mattingly, Pan, & Reddy, 2003).

Future Directions

Imidazo[1,2-a]pyridine derivatives have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). This suggests that 3-Bromo-2-methylimidazo[1,2-a]pyrazine and related compounds could have potential applications in drug discovery and development.

Mechanism of Action

Target of Action

It’s worth noting that imidazo[1,2-a]pyridine derivatives, to which this compound belongs, have been shown to possess a broad range of biological activity .

Mode of Action

It’s known that the compound is formed through the reaction of 2-methylimidazo[1,2-a]pyridine with bromine . This reaction leads to the substitution of a hydrogen atom at the C-3 carbon atom, resulting in the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives are known to interact with a variety of biological pathways due to their broad spectrum of biological effects .

Result of Action

3-Bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide, a derivative of 3-Bromo-2-methylimidazo[1,2-a]pyrazine, has been shown to exhibit antimicrobial properties against Staphylococcus aureus at concentrations of 2700 and 675 μg/ml . This suggests that the compound may have potential applications in the treatment of bacterial infections.